Cas no 106129-20-8 (Isoquinoline, 1-[(3-chlorophenyl)methyl]-)
106129-20-8 structure
Product Name:Isoquinoline, 1-[(3-chlorophenyl)methyl]-
CAS No:106129-20-8
MF:C16H12ClN
MW:253.726182937622
CID:1179784
Update Time:2024-08-05
Isoquinoline, 1-[(3-chlorophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, 1-[(3-chlorophenyl)methyl]-
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- Inchi: 1S/C16H12ClN/c17-14-6-3-4-12(10-14)11-16-15-7-2-1-5-13(15)8-9-18-16/h1-10H,11H2
- InChI Key: VSVHKEYLXUWQCZ-UHFFFAOYSA-N
- SMILES: C1(CC2=CC=CC(Cl)=C2)C2=C(C=CC=C2)C=CN=1
Computed Properties
- Exact Mass: 253.06596
Experimental Properties
- Density: 1.219±0.06 g/cm3(Predicted)
- Boiling Point: 397.6±22.0 °C(Predicted)
- PSA: 12.89
- pka: 5.39±0.30(Predicted)
Isoquinoline, 1-[(3-chlorophenyl)methyl]- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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